Cas no 2375259-34-8 (2-(5-Methoxycarbonylthiophen-3-yl)acetic acid)

• Product Name: 2-(5-Methoxycarbonylthiophen-3-yl)acetic acid
• CAS No: 2375259-34-8
• MF: C₈H₈O₄S
• MW: 200.211721420288
• CID: 6001063
• PubChem ID: 145867265
• Update Time: 2025-05-20

2-(5-Methoxycarbonylthiophen-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methoxycarbonylthiophen-3-yl)acetic acid
• EN300-7427841
• 2-[5-(methoxycarbonyl)thiophen-3-yl]acetic acid
• 2375259-34-8

• Inchi： 1S/C8H8O4S/c1-12-8(11)6-2-5(4-13-6)3-7(9)10/h2,4H,3H2,1H3,(H,9,10)
• InChI Key： KEPNCWQFHHOGRY-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C(=O)OC)CC(=O)O

Computed Properties

• Exact Mass: 200.01432991g/mol
• Monoisotopic Mass: 200.01432991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 91.8Ų

Additional information on 2-(5-Methoxycarbonylthiophen-3-yl)acetic acid

2-(5-Methoxycarbonylthiophen-3-yl)acetic Acid: An Overview of Its Properties and Applications

2-(5-Methoxycarbonylthiophen-3-yl)acetic acid (CAS No. 2375259-34-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its thiophene ring, which is substituted with a methoxycarbonyl group and an acetic acid moiety. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-(5-Methoxycarbonylthiophen-3-yl)acetic acid is C₉H₁₀O₄S, and its molecular weight is approximately 214.23 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain synthetic processes where controlled solubility is required.

In the context of pharmaceutical research, 2-(5-Methoxycarbonylthiophen-3-yl)acetic acid has been explored as a potential lead compound for the development of new drugs. The thiophene ring and the methoxycarbonyl group are known to contribute to the biological activity of many pharmacologically active molecules. For instance, thiophene derivatives have been studied for their anti-inflammatory, antiviral, and anticancer properties. The presence of the acetic acid moiety can also influence the pharmacokinetic properties of the molecule, such as its solubility, stability, and bioavailability.

Recent studies have highlighted the potential of 2-(5-Methoxycarbonylthiophen-3-yl)acetic acid in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its pharmaceutical applications, 2-(5-Methoxycarbonylthiophen-3-yl)acetic acid has also found use in materials science. The thiophene ring is a key component in the design of conductive polymers and organic semiconductors. These materials are essential for the development of flexible electronics, solar cells, and other advanced technologies. The methoxycarbonyl group can be used to fine-tune the electronic properties of these materials, making them suitable for specific applications.

In chemical synthesis, 2-(5-Methoxycarbonylthiophen-3-yl)acetic acid serves as a valuable building block for the preparation of more complex molecules. Its reactivity can be exploited through various synthetic transformations, such as esterification, amidation, and coupling reactions. These reactions allow chemists to introduce additional functional groups or modify existing ones, thereby expanding the range of possible applications for this compound.

The safety profile of 2-(5-Methoxycarbonylthiophen-3-yl)acetic acid has been evaluated in several studies. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is important to note that it should be stored in a cool, dry place away from incompatible substances. Personal protective equipment (PPE) such as gloves and goggles should be worn during handling to minimize exposure risks.

In conclusion, 2-(5-Methoxycarbonylthiophen-3-yl)acetic acid (CAS No. 2375259-34-8) is a multifunctional compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.